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Compound of Interest

Compound Name: 2-Methylbenzoic acid anhydride

Cat. No.: B1593519

This guide provides an in-depth exploration of o-toluic anhydride, a key reagent in organic
synthesis with significant applications in pharmaceutical and materials science. Designed for
researchers, chemists, and drug development professionals, this document delves into the

core physical and chemical properties, synthesis, reactivity, and safe handling of this versatile
compound.

Core Molecular and Physical Characteristics

o-Toluic anhydride, also known as 2-methylbenzoic anhydride, is the symmetrical anhydride of
o-toluic acid. Its structure, featuring two o-toluoyl groups linked by an oxygen atom, imparts a
high degree of reactivity, making it an excellent acylating agent.

Table 1: Key Physical and Chemical Properties of o-
Toluic Anhydride
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Property Value Source(s)
2-methylbenzoyl) 2-

IUPAC Name ( g & [1]
methylbenzoate

CAS Number 607-86-3 [2]

Molecular Formula C16H1403 [1]

Molecular Weight 254.28 g/mol [1]
White to off-white crystalline

Appearance ] [3]
solid or powder

Melting Point 39°C [4]

N _ 221 °C at 11 mmHg; 408.6 °C

Boiling Point [5]
at 760 mmHg

Density ~1.2 g/lcm?3 [5]
Soluble in many organic
solvents such as ethers, and

Solubility chlorinated hydrocarbons. [6]
Reacts with water and
alcohols.

Flash Point 194 °C [7]

Synthesis of o-Toluic Anhydride: A Laboratory

Protocol

The synthesis of o-toluic anhydride is most commonly achieved through the dehydration of o-

toluic acid. One effective laboratory-scale method involves the use of a dehydrating agent such

as acetic anhydride. A more reactive approach involves the conversion of o-toluic acid to its

acid chloride, followed by reaction with a salt of o-toluic acid.

Protocol: Synthesis via o-Toluoyl Chloride

This two-step method generally provides high yields of the desired anhydride. The initial step is

the formation of o-toluoyl chloride, which is then reacted with sodium o-toluate.
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Step 1: Synthesis of o-Toluoyl Chloride

e Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a magnetic
stirrer. The apparatus must be thoroughly dried to prevent hydrolysis.

e Reaction: To the flask, add o-toluic acid and a slight molar excess (approximately 1.2
equivalents) of thionyl chloride (SOCI2). A catalytic amount of N,N-dimethylformamide (DMF)
can be added to accelerate the reaction.[8]

e Heating: Gently heat the mixture under reflux. The reaction is complete when the evolution of
sulfur dioxide and hydrogen chloride gas ceases.

 Purification: Remove the excess thionyl chloride by distillation, preferably under reduced
pressure. The resulting crude o-toluoyl chloride can be used directly in the next step or
purified by vacuum distillation.[9]

Step 2: Synthesis of o-Toluic Anhydride

e Preparation of Sodium o-Toluate: Prepare the sodium salt of o-toluic acid by reacting it with
one equivalent of sodium hydroxide in an appropriate solvent and then thoroughly drying the
resulting salt.

o Reaction: Dissolve the crude or purified o-toluoyl chloride in an inert, anhydrous solvent
(e.g., diethyl ether or dichloromethane).

» Addition: Slowly add the dried sodium o-toluate to the solution of o-toluoyl chloride with
vigorous stirring.

o Workup: After the reaction is complete, the sodium chloride byproduct is removed by
filtration. The solvent is then removed from the filtrate under reduced pressure to yield crude
o-toluic anhydride.

 Purification: The crude product can be purified by recrystallization from a suitable solvent or
by vacuum distillation.

Causality in Experimental Choices: The use of thionyl chloride is advantageous because its
byproducts (SOz and HCI) are gaseous, which simplifies their removal from the reaction
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mixture.[8] Performing the reaction under anhydrous conditions is critical as both o-toluoyl
chloride and o-toluic anhydride are readily hydrolyzed by water.

Spectroscopic and Reactivity Profile
Spectroscopic Analysis

« Infrared (IR) Spectroscopy: A key feature in the IR spectrum of an acid anhydride is the
presence of two carbonyl (C=0) stretching bands.[10] For o-toluic anhydride, these are
expected to appear around 1820-1800 cm~* and 1760-1740 cm~1. The higher frequency
band corresponds to the symmetric C=0 stretch, while the lower frequency band is due to
the asymmetric stretch.[10] The presence of the aromatic ring will also be indicated by C-H
stretching peaks above 3000 cm~* and C=C stretching peaks in the 1600-1450 cm~1 region.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons
in the region of 7.0-8.0 ppm. The methyl protons will appear as a singlet further upfield,
typically around 2.3-2.6 ppm.[11]

o 18C NMR: The carbon NMR spectrum will show a characteristic signal for the carbonyl
carbons in the downfield region, typically around 160-170 ppm. The aromatic carbons will
resonate in the 125-140 ppm range, and the methyl carbon will appear upfield, around 20-
25 ppm.[12]

Reactivity and Acylation Mechanism

o-Toluic anhydride is a powerful acylating agent, reacting with nucleophiles such as alcohols,
amines, and phenols to introduce the o-toluoyl group. The reaction proceeds via a nucleophilic
acyl substitution mechanism.

o-Toluic Anhydride W Collapse of Intermediate Acylated Product
/(Te”ahedra' intermediate W

Nucleophile (Nu-H) o-Toluic Acid

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pdf.benchchem.com/44/Application_Notes_and_Protocols_for_the_Laboratory_Scale_Synthesis_of_o_Toluoyl_Chloride.pdf
https://www.spectroscopyonline.com/view/co-bond-part-iv-acid-anhydrides
https://www.spectroscopyonline.com/view/co-bond-part-iv-acid-anhydrides
https://www.chemicalbook.com/SpectrumEN_118-90-1_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_118-90-1_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Nucleophilic Acyl Substitution Mechanism of o-Toluic Anhydride.

The causality of this reactivity lies in the structure of the anhydride. The two electron-
withdrawing carbonyl groups polarize the carbonyl carbons, making them highly electrophilic
and susceptible to attack by nucleophiles. The o-toluate anion is a relatively good leaving group
due to resonance stabilization, which facilitates the collapse of the tetrahedral intermediate.[13]

Applications in Drug Development and Organic
Synthesis

The ability of o-toluic anhydride to efficiently introduce the o-toluoyl group makes it a valuable
reagent in the synthesis of complex organic molecules, including active pharmaceutical
ingredients (APIs). The o-toluoyl group can serve as a protecting group for alcohols and
amines or can be an integral part of the final molecular structure, influencing the compound's
biological activity and pharmacokinetic properties.

Safety, Handling, and Storage

Hazard Identification: o-Toluic anhydride is a corrosive substance that can cause severe skin
and eye irritation.[5] It is also harmful if swallowed or inhaled. As with many anhydrides, it is
moisture-sensitive and will react with water to form o-toluic acid, releasing heat.

Handling:

Always handle o-toluic anhydride in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

Avoid inhalation of dust and vapors.

Ensure all equipment is dry before use to prevent exothermic reactions with water.

Storage:
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from moisture, strong bases, and oxidizing agents.

The product may be stored under an inert atmosphere, such as argon, to prevent
degradation.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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